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Compound of Interest

Compound Name: 4,4'-BIPHENYLDICARBONITRILE

Cat. No.: B073637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for 4,4'-
biphenyldicarbonitrile (CAS No. 1591-30-6). The information is compiled from safety data

sheets, and toxicological information on related compounds. This document is intended to

provide guidance for the safe handling and use of this compound in a laboratory setting.

Hazard Identification and Classification
4,4'-Biphenyldicarbonitrile is classified as a hazardous substance. The primary hazards are

related to its acute toxicity upon ingestion, skin contact, or inhalation.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4,4'-biphenyldicarbonitrile is

provided below.

Table 2: Physical and Chemical Properties

Property Value Source

Molecular Formula C₁₄H₈N₂ [2]

Molecular Weight 204.23 g/mol [1][2]

Appearance White to Amber powder/crystal [3]

Melting Point 236-240 °C [2]

Water Solubility Insoluble [2]

Toxicological Data
The toxicological properties of 4,4'-biphenyldicarbonitrile have not been fully investigated.

The available acute toxicity data is summarized below.

Table 3: Acute Toxicity Data
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Test Route Species Value Source

LD50 Intraperitoneal Mouse 75 mg/kg [2]

Note: Detailed experimental protocols for the above-cited study are not publicly available.

General OECD guidelines for such tests are provided in the Experimental Protocols section.

Handling and Safety Precautions
Due to its hazardous nature, strict safety protocols should be followed when handling 4,4'-
biphenyldicarbonitrile.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory for all personnel

handling this compound.

Table 4: Recommended Personal Protective Equipment
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times in the

laboratory. A face shield

provides an additional layer of

protection against splashes

and aerosols.

Skin Protection Disposable Nitrile Gloves

Double-gloving is

recommended. Gloves should

be changed frequently and

immediately if contaminated.

Lab Coat or Gown

A disposable, long-sleeved

gown that closes in the back is

required to prevent

contamination of personal

clothing.

Respiratory Protection N95 Respirator or Higher

A properly fit-tested N95

respirator is the minimum

requirement when handling the

powder form to avoid

inhalation.

Engineering Controls
Work with 4,4'-biphenyldicarbonitrile should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Measures should be in place to prevent the generation of dust.

General Hygiene Practices
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.
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First Aid Measures
In case of exposure, immediate action is crucial.

Table 5: First Aid Procedures

Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention.

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do not induce vomiting.

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 4,4'-biphenyldicarbonitrile
are not available in the public domain. However, standardized OECD guidelines are typically

followed for such assessments. Below are generalized methodologies for key toxicological

experiments.

Acute Oral Toxicity (LD50) - (Based on OECD Guideline
425)

Principle: The Up-and-Down Procedure (UDP) is a sequential dosing method that uses a

small number of animals to estimate the LD50.
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Animals: Typically, a single sex (usually females) of a rodent species (e.g., rats or mice) is

used. Animals are young, healthy adults.

Housing and Feeding: Animals are housed in standard conditions with controlled

temperature, humidity, and light cycle. They are fasted before administration of the test

substance.

Dose Administration: The substance is administered orally by gavage in a single dose. The

initial dose is selected based on available information, and subsequent doses are adjusted

up or down depending on the outcome for the previous animal.

Observations: Animals are observed for mortality and clinical signs of toxicity at regular

intervals for at least 14 days. Body weight is recorded weekly.

Data Analysis: The LD50 is calculated using the maximum likelihood method based on the

pattern of survivals and deaths.

In Vitro Cytotoxicity Assay (MTT Assay)
Principle: The MTT assay is a colorimetric assay that measures the reduction of MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in

viable cells to form a purple formazan product.

Cell Culture: A suitable cell line is cultured in 96-well plates until a confluent monolayer is

formed.

Compound Exposure: The cells are treated with various concentrations of 4,4'-
biphenyldicarbonitrile dissolved in a suitable solvent (e.g., DMSO) and incubated for a

defined period (e.g., 24, 48, or 72 hours).

MTT Addition: After the incubation period, the MTT reagent is added to each well, and the

plates are incubated for a few hours to allow for formazan crystal formation.

Solubilization and Measurement: A solubilizing agent (e.g., DMSO or an acidic isopropanol

solution) is added to dissolve the formazan crystals. The absorbance of the resulting purple

solution is measured using a microplate reader at a specific wavelength (usually around 570

nm).
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Data Analysis: The absorbance values are proportional to the number of viable cells. The

percentage of cell viability is calculated relative to untreated control cells, and the IC50 (the

concentration that inhibits 50% of cell growth) is determined.

Bacterial Reverse Mutation Test (Ames Test) - (Based on
OECD Guideline 471)

Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with

mutations in genes involved in histidine or tryptophan synthesis, respectively. The test

evaluates the ability of a chemical to cause reverse mutations (reversions) that restore the

functional capability of the bacteria to synthesize the required amino acid.

Test Strains: A set of tester strains with different types of mutations is used to detect various

types of mutagens.

Metabolic Activation: The test is performed with and without a mammalian metabolic

activation system (S9 mix), which is a liver homogenate, to mimic the metabolic processes in

mammals.

Procedure: The tester strains are exposed to various concentrations of 4,4'-
biphenyldicarbonitrile in the presence and absence of S9 mix. The mixture is then plated

on a minimal agar medium lacking the specific amino acid.

Incubation and Scoring: The plates are incubated for 48-72 hours. The number of revertant

colonies (colonies that have undergone a reverse mutation and can now grow on the

minimal medium) is counted for each concentration.

Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase

in the number of revertant colonies compared to the negative control.

Visualizations
Laboratory Workflow for Handling 4,4'-
Biphenyldicarbonitrile
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General Laboratory Workflow for Handling 4,4'-Biphenyldicarbonitrile

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Materials & PPE

Prepare Fume Hood

Don PPE
(Gown, Gloves, Goggles, Respirator)

Weigh Compound in Hood

Perform Experiment

Decontaminate Surfaces & Glassware

Dispose of Hazardous Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 4,4'-biphenyldicarbonitrile.
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First Aid Decision Making for Exposure

First Aid Decision Making for Exposure

First Aid Decision Making for Exposure

First Aid Decision Making for Exposure

Exposure Occurs
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Remove from Exposure Source

Route of Exposure?
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Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Lungs

Ingestion

Mouth

Remove contaminated clothing.
Flush skin with water for 15 min.Flush eyes with water for 15 min. Move to fresh air.

Provide artificial respiration if needed.
Rinse mouth with water.
Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First aid decision making for exposure.

Hypothesized Metabolic and Toxicological Pathway
Disclaimer: The following pathway is hypothesized based on the metabolism of related biphenyl

and nitrile compounds, as no specific studies on 4,4'-biphenyldicarbonitrile were found.
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Hypothesized Metabolic and Toxicological Pathway
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Caption: Hypothesized metabolic and toxicological pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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